N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C23H25NO6S/c1-28-18-8-5-17(6-9-18)7-14-23(25)24-16-22(21-4-3-15-30-21)31(26,27)20-12-10-19(29-2)11-13-20/h3-6,8-13,15,22H,7,14,16H2,1-2H3,(H,24,25)
• InChI Key: FBVCYLQBURKELT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H25NO6S
• Molecular Weight: 443.5 g/mol

Description

N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C23H25NO6S and its molecular weight is 443.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Diels-Alder Cycloaddition Reactions : The compound's structural components, such as the furan ring and sulfonyl groups, are used in Diels-Alder cycloaddition reactions. These reactions are foundational in synthetic organic chemistry, enabling the construction of complex molecular architectures. Arjona et al. (1998) discussed the high yields of cycloadditions involving substituted furans and highlighted the influence of substituents and sulfonyl groups on stereoselectivity, a crucial factor in synthesizing diverse molecular structures (Arjona et al., 1998).

Biocatalysis in Drug Metabolism : The applications extend into biocatalysis, where microbial-based systems are utilized for producing mammalian metabolites of biaryl-bis-sulfonamide compounds, including those structurally related to N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-3-(4-methoxyphenyl)propanamide. Zmijewski et al. (2006) demonstrated the generation of several metabolites using Actinoplanes missouriensis, showcasing the relevance of this compound in studying drug metabolism and facilitating the structural characterization of metabolites (Zmijewski et al., 2006).

Bioactive Compound Synthesis

Antioxidant and Anticancer Activity : Novel derivatives, including those akin to the queried compound, have been synthesized and evaluated for their biological activities. Tumosienė et al. (2020) synthesized derivatives showing significant antioxidant and anticancer activities, highlighting the compound's potential as a precursor or analog in developing therapeutic agents (Tumosienė et al., 2020).

Exploration of Biological Activities

Pharmacological Activities of Natural Products : The structural motifs present in this compound are also found in naturally derived compounds with pharmacological activities. Makkar and Chakraborty (2018) derived novel furanyl compounds from red seaweed with significant anti-inflammatory and antioxidative effects, demonstrating the compound's relevance in natural product chemistry and potential therapeutic applications (Makkar & Chakraborty, 2018).